Cas no 380563-60-0 (2-(4-bromo-3-methylphenyl)-2,3-dihydro-1H-isoindol-1-imine)

• Product Name: 2-(4-bromo-3-methylphenyl)-2,3-dihydro-1H-isoindol-1-imine
• CAS No: 380563-60-0
• MF: C₁₅H₁₃BrN₂
• MW: 301.181122541428
• CID: 4650281
• Update Time: 2025-06-08

2-(4-bromo-3-methylphenyl)-2,3-dihydro-1H-isoindol-1-imine Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-imine, 2-(4-bromo-3-methylphenyl)-2,3-dihydro-
• 2-(4-bromo-3-methylphenyl)-2,3-dihydro-1H-isoindol-1-imine

• Inchi： 1S/C15H13BrN2/c1-10-8-12(6-7-14(10)16)18-9-11-4-2-3-5-13(11)15(18)17/h2-8,17H,9H2,1H3
• InChI Key： OQWCXWBMHTYOHG-UHFFFAOYSA-N
• SMILES： C1(=N)C2=C(C=CC=C2)CN1C1=CC=C(Br)C(C)=C1

Additional information on 2-(4-bromo-3-methylphenyl)-2,3-dihydro-1H-isoindol-1-imine

Research Briefing on 2-(4-bromo-3-methylphenyl)-2,3-dihydro-1H-isoindol-1-imine (CAS: 380563-60-0)

In recent years, the compound 2-(4-bromo-3-methylphenyl)-2,3-dihydro-1H-isoindol-1-imine (CAS: 380563-60-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its unique isoindol-imine scaffold, has been investigated for its role as a key intermediate in the synthesis of various pharmacologically active molecules. Recent studies have highlighted its utility in the development of kinase inhibitors, particularly those targeting cancer-related pathways. The presence of the bromo-methylphenyl moiety enhances its reactivity, making it a versatile building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(4-bromo-3-methylphenyl)-2,3-dihydro-1H-isoindol-1-imine exhibit potent inhibitory effects against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The researchers employed a combination of molecular docking and in vitro assays to elucidate the binding mechanisms, revealing a high affinity for the ATP-binding site of the kinase domain.

Further investigations into the compound's pharmacokinetic properties have been conducted to assess its suitability as a drug candidate. A recent preclinical study reported favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Efforts are underway to modify the scaffold to reduce cytochrome P450-mediated degradation, thereby improving its half-life in vivo.

In addition to its anticancer potential, 2-(4-bromo-3-methylphenyl)-2,3-dihydro-1H-isoindol-1-imine has shown promise in neurodegenerative disease research. A 2024 paper in ACS Chemical Neuroscience identified its derivatives as modulators of alpha-synuclein aggregation, a pathological hallmark of Parkinson's disease. The study utilized high-throughput screening to identify lead compounds with neuroprotective effects in cellular models.

The synthesis of this compound has also seen advancements, with recent protocols emphasizing greener methodologies. A team from the University of Cambridge reported a one-pot catalytic synthesis using palladium nanoparticles, significantly reducing the need for hazardous reagents and improving yield. This development aligns with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

In conclusion, 2-(4-bromo-3-methylphenyl)-2,3-dihydro-1H-isoindol-1-imine (CAS: 380563-60-0) represents a multifaceted tool in drug discovery, with applications spanning oncology and neurology. Ongoing research continues to explore its full potential, with particular focus on optimizing its drug-like properties and expanding its therapeutic scope. Future studies are expected to delve deeper into its mechanism of action and clinical translatability.